N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine

• Molecular Formula: C10H18N2S
• Molecular Weight: 198.33 g/mol
• IUPAC Name: N-(thietan-3-yl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-amine
• InChI: InChI=1S/C10H18N2S/c1-2-10-9(3-5-12(10)4-1)11-8-6-13-7-8/h8-11H,1-7H2
• InChI Key: PXNSPFRPZFONKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CCN2C1)NC3CSC3

Description

N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine is a complex organic compound with a unique structure that combines a thietane ring and a hexahydro-1H-pyrrolizin-1-amine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine typically involves multiple steps. One common method includes the reaction of thietan-3-amine hydrochloride with hexahydro-1H-pyrrolizin-1-amine under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and requires careful temperature control to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would likely include optimization of reaction conditions to maximize yield and purity, as well as the use of industrial-grade reagents and equipment.

Chemical Reactions Analysis

Types of Reactions

N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Halogens, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Thietan-3-amine hydrochloride: A related compound with a similar thietane ring structure.

Hexahydro-1H-pyrrolizin-1-amine: Shares the hexahydro-1H-pyrrolizin-1-amine moiety.

Uniqueness

N-(Thietan-3-yl)hexahydro-1H-pyrrolizin-1-amine is unique due to its combination of the thietane ring and hexahydro-1H-pyrrolizin-1-amine moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .